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Compound of Interest

Compound Name:
(S)-tert-butyl 2-methylpyrrolidine-

1-carboxylate

Cat. No.: B139060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the handling, storage, and key

applications of (S)-tert-butyl 2-methylpyrrolidine-1-carboxylate. This chiral building block is

a valuable intermediate in the synthesis of various pharmaceutical compounds. The following

sections outline its chemical and physical properties, safe handling procedures, and a detailed

protocol for a common synthetic transformation.

Chemical and Physical Properties
(S)-tert-butyl 2-methylpyrrolidine-1-carboxylate, with CAS number 137496-71-0, is a Boc-

protected chiral amine.[1][2] The following table summarizes its key physical and chemical

properties.
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Property Value Source

CAS Number 137496-71-0 [1][2]

Molecular Formula C₁₀H₁₉NO₂ [3]

Molecular Weight 185.26 g/mol [3]

Appearance
Not explicitly stated, likely a

liquid or low-melting solid
-

Density 0.962 g/mL at 25°C [1][3]

Boiling Point
233.962 °C at 760 mmHg

(Predicted)
[3][4]

Flash Point 82 °C [3]

Refractive Index n20/D 1.444 [3]

Solubility

Soluble in many common

organic solvents such as

dichloromethane, ethyl

acetate, and methanol.

Inferred from general chemical

properties

Storage Temperature 2-8°C [3]

Handling and Storage
Proper handling and storage of (S)-tert-butyl 2-methylpyrrolidine-1-carboxylate are crucial

for maintaining its integrity and ensuring laboratory safety.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Handling Procedures:
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Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Storage Conditions:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.[3]

Recommended storage temperature is between 2-8°C.[3]

Protect from moisture.

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In case of skin contact: Immediately wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Application: Boc Deprotection Protocol
The tert-butoxycarbonyl (Boc) protecting group on the pyrrolidine nitrogen can be readily

removed under acidic conditions to yield the free secondary amine, (S)-2-methylpyrrolidine.

This deprotected compound is a key intermediate for further synthetic modifications. The

following protocol is adapted from a procedure for a similar substrate.
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Reaction Scheme:
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Reactant

Reagents

Products(S)-tert-butyl 2-methylpyrrolidine-1-carboxylate

(S)-2-methylpyrrolidine

TFA, DCM

CO2 + Isobutylene
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Start

Dissolve (S)-tert-butyl 2-methylpyrrolidine-1-carboxylate in DCM

Cool to 0°C

Add Trifluoroacetic Acid (TFA)

Stir at Room Temperature (1-4h)

Monitor Reaction (TLC/LC-MS)

Concentrate in vacuo

Reaction Complete

Aqueous Work-up (NaHCO3, Brine)

Dry (Na2SO4/MgSO4) & Filter

Purify (Distillation/Chromatography)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b139060?utm_src=pdf-body-img
https://www.benchchem.com/product/b139060?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. (S)-tert-Butyl 2-methylpyrrolidine-1-carboxylate [chemdict.com]

2. 137496-71-0|(S)-tert-Butyl 2-methylpyrrolidine-1-carboxylate|BLD Pharm [bldpharm.com]

3. chembk.com [chembk.com]

4. molbase.com [molbase.com]

To cite this document: BenchChem. [Application Notes and Protocols for (S)-tert-butyl 2-
methylpyrrolidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
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methylpyrrolidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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